Cas no 2385098-02-0 (3-Chloro-5-fluoro-4-iodobenzaldehyde)

• Product Name: 3-Chloro-5-fluoro-4-iodobenzaldehyde
• CAS No: 2385098-02-0
• MF: C₇H₃ClFIO
• MW: 284.45
• CID: 5076848
• Update Time: 2025-06-22

3-Chloro-5-fluoro-4-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-4-iodobenzaldehyde

• Inchi： 1S/C7H3ClFIO/c8-5-1-4(3-11)2-6(9)7(5)10/h1-3H
• InChI Key： FVXNOTFXMNFXRO-UHFFFAOYSA-N
• SMILES： C1(C=C(C=O)C=C(F)C=1I)Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Chloro-5-fluoro-4-iodobenzaldehyde

3-Chloro-5-fluoro-4-iodobenzaldehyde: A Comprehensive Overview

3-Chloro-5-fluoro-4-iodobenzaldehyde is a highly specialized aromatic aldehyde compound with the CAS number 2385098-02-0. This compound is characterized by its unique substitution pattern on the benzene ring, featuring chlorine at the 3-position, fluorine at the 5-position, and iodine at the 4-position, along with an aldehyde group at the para position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in various research and industrial applications.

The synthesis of 3-Chloro-5-fluoro-4-iodobenzaldehyde typically involves multi-step organic synthesis strategies. Researchers often employ electrophilic aromatic substitution reactions, followed by functional group transformations to introduce the desired substituents. The presence of electron-withdrawing groups like chlorine and fluorine at specific positions on the benzene ring can influence the reactivity and selectivity of subsequent reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such complex aromatic compounds.

One of the most notable applications of 3-Chloro-5-fluoro-4-iodobenzaldehyde is in drug discovery and development. The compound serves as a valuable building block for constructing bioactive molecules with potential therapeutic applications. For instance, its use in medicinal chemistry has been documented in studies targeting various disease states, including cancer and neurodegenerative disorders. The iodine substituent at the 4-position is particularly advantageous for radiochemistry applications, where it can be incorporated into radiopharmaceuticals for diagnostic imaging purposes.

Recent research has also highlighted the role of 3-Chloro-5-fluoro-4-iodobenzaldehyde in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of new semiconducting materials or light-emitting diodes (LEDs). Studies have demonstrated that the substitution pattern on the benzene ring significantly influences the optical and electrical properties of the resulting materials, opening up new avenues for its application in advanced electronic devices.

In addition to its synthetic applications, 3-Chloro-5-fluoro-4-iodobenzaldehyde has been studied for its environmental fate and toxicity profiles. Understanding its behavior in different environmental conditions is crucial for assessing its potential impact on ecosystems. Recent studies have employed computational modeling techniques to predict its degradation pathways and bioaccumulation potential, providing valuable insights for regulatory assessments and risk management strategies.

The compound's stability under various storage conditions is another area of active research. Investigations into its thermal stability, photostability, and susceptibility to oxidation have provided critical information for optimizing storage protocols and ensuring product quality. These studies are particularly important given the compound's sensitivity to certain environmental factors due to its halogen substituents.

From a spectroscopic perspective, 3-Chloro-5-fluoro-4-iodobenzaldehyde exhibits distinct absorption bands in UV-vis spectroscopy, which are influenced by the electron-withdrawing effects of its substituents. These spectral characteristics make it a useful tool in analytical chemistry for identifying similar compounds or monitoring reaction progress. Recent advancements in hyperspectral imaging techniques have further expanded its utility in real-time chemical analysis.

In summary, 3-Chloro-5-fluoro-4-iodobenzaldehyde is a versatile compound with a wide range of applications across multiple disciplines. Its unique substitution pattern confers distinctive chemical properties that make it invaluable in drug discovery, materials science, and analytical chemistry. As research continues to uncover new insights into its synthesis, applications, and environmental behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.